Cas no 629654-53-1 ((TERT-AMYLIMINO)TRIS(DIMETHYLAMINO)TANTALUM)

• Product Name: (TERT-AMYLIMINO)TRIS(DIMETHYLAMINO)TANTALUM
• CAS No: 629654-53-1
• MF: C₁₁H₂₉N₄Ta
• MW: 398.322668790817
• MDL: MFCD05663774
• CID: 501618
• PubChem ID: 4643317
• Update Time: 2025-11-02

(TERT-AMYLIMINO)TRIS(DIMETHYLAMINO)TANTALUM Chemical and Physical Properties

Names and Identifiers

• (TERT-AMYLIMINO)TRIS(DIMETHYLAMINO)TANTALUM
• dimethylazanide,2-methylbutan-2-yliminotantalum
• T-AMYLIMIDOTRIS(DIMETHYLAMIDO)TANTALUM(V) TAIMATA
• t-Amylimidotris(dimethylamino)tantalum(V) TAIMATA
• T-Amylimidotris(dimethylamido)tantalum(V)
• SCHEMBL1082743
• dimethylazanide;2-methylbutan-2-yliminotantalum
• 629654-53-1
• MFCD05663774
• DB-009405

• MDL： MFCD05663774
• Inchi： 1S/C5H11N.3C2H6N.Ta/c1-4-5(2,3)6;3*1-3-2;/h4H2,1-3H3;3*1-2H3;/q;3*-1;
• InChI Key： DUSOHVSMXRNSMQ-UHFFFAOYSA-N
• SMILES： [Ta]=NC(C)(C)CC.[N-](C)C.[N-](C)C.[N-](C)C

Computed Properties

• Exact Mass: 397.18647
• Monoisotopic Mass: 398.18722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.4Ų

Experimental Properties

• PSA: 22.08
• Sensitiveness: air sensitive, moisture sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on (TERT-AMYLIMINO)TRIS(DIMETHYLAMINO)TANTALUM

Comprehensive Overview of (TERT-AMYLIMINO)TRIS(DIMETHYLAMINO)TANTALUM (CAS No. 629654-53-1)

(Tert-amylimino)tris(dimethylamino)tantalum, with the CAS number 629654-53-1, is a highly specialized organometallic compound that has garnered significant attention in advanced materials science and semiconductor manufacturing. This compound belongs to the family of tantalum-based precursors, which are widely used in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes. Its unique molecular structure, featuring a tert-amylimino ligand and three dimethylamino groups, makes it an excellent candidate for high-purity thin-film applications.

The growing demand for next-generation semiconductors and nanoscale electronic devices has propelled the interest in (tert-amylimino)tris(dimethylamino)tantalum. Researchers and manufacturers are increasingly exploring its potential in high-k dielectric films, which are critical for reducing power consumption and improving performance in modern transistors. The compound's ability to deliver high thermal stability and low impurity levels makes it a preferred choice for cutting-edge applications in the semiconductor industry.

One of the key advantages of (tert-amylimino)tris(dimethylamino)tantalum is its compatibility with low-temperature deposition processes. This feature is particularly valuable for flexible electronics and wearable devices, where traditional high-temperature methods are not feasible. Additionally, its excellent volatility and controllable decomposition properties enable precise thin-film growth, ensuring uniformity and reproducibility in industrial-scale production.

In recent years, the compound has also found applications in photovoltaic technologies, particularly in the development of tandem solar cells. The ability to deposit ultra-thin tantalum oxide layers with minimal defects has opened new avenues for improving solar cell efficiency. As the renewable energy sector continues to expand, the demand for high-performance materials like (tert-amylimino)tris(dimethylamino)tantalum is expected to rise significantly.

From a market perspective, the global supply chain for specialty tantalum compounds remains highly competitive. Manufacturers are investing in scalable synthesis methods to meet the increasing demand from the electronics and energy sectors. Innovations in precursor purification and delivery systems are further enhancing the compound's performance and reliability, making it a cornerstone material for future technological advancements.

For researchers and industry professionals, understanding the structure-property relationships of (tert-amylimino)tris(dimethylamino)tantalum is crucial for optimizing its applications. Recent studies have focused on its surface reactivity and interaction with substrates, providing valuable insights for tailoring deposition processes. These advancements are paving the way for its use in emerging technologies such as quantum computing and advanced memory devices.

In conclusion, (tert-amylimino)tris(dimethylamino)tantalum (CAS No. 629654-53-1) represents a critical material in the evolution of modern electronics and energy technologies. Its unique properties and versatile applications make it a focal point for ongoing research and development. As industries continue to push the boundaries of miniaturization and performance, this compound is poised to play an increasingly vital role in shaping the future of high-tech manufacturing.